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Compound of Interest

Compound Name: Methyl 3,5-dichlorobenzoate

Cat. No.: B165664 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Methyl 3,5-
dichlorobenzoate (CAS No. 2905-67-1), a compound used in organic synthesis.[1][2] Due to

its toxicological profile, stringent adherence to safety protocols is imperative to mitigate risks in

a laboratory setting.

Chemical and Physical Properties
Methyl 3,5-dichlorobenzoate is a white to off-white solid.[2][3] Its properties are summarized

below. Note that some physical properties, such as melting point, show variability across

different sources.
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Property Value Source(s)

CAS Number 2905-67-1 [1][2][3][4][5][6]

Molecular Formula C₈H₆Cl₂O₂ [1][3][4][5][6][7]

Molecular Weight 205.04 g/mol [3][4][6][7][8]

Appearance White to Off-White Solid [2][3]

Melting Point 56-59 °C / 132-138 °F [4]

56 °C [3]

58 °C [7]

Boiling Point No data available [4][8]

Flash Point 118.1 °C [7]

No data available [4][8]

Solubility

Limited solubility in water,

moderate solubility in organic

solvents.

[1]

Vapor Pressure No data available [8]

Density No data available

log Pow (Partition Coefficient) 3.383 [8]

Toxicological Information and Health Hazards
The primary and most significant health hazard of Methyl 3,5-dichlorobenzoate is its acute

oral toxicity.

GHS Classification:

Acute Toxicity, Oral (Category 3): H301 - Toxic if swallowed.[8]

Skin Irritation (Category 2): H315 - Causes skin irritation (Reported by a minority of notifiers).
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Eye Irritation (Category 2): H319 - Causes serious eye irritation (Reported by a minority of

notifiers).

Specific Target Organ Toxicity - Single Exposure (Respiratory Tract Irritation) (Category 3):

H335 - May cause respiratory irritation (Reported by a minority of notifiers).

Summary of Health Effects:

Oral: Toxic if swallowed. Ingestion can lead to serious adverse health effects or be fatal.

Inhalation: May cause respiratory tract irritation. As a powder, inhalation of dust should be

avoided.

Dermal: May cause skin irritation upon contact.

Eye: May cause serious eye irritation.

Toxicological Mechanism: Detailed studies on the specific signaling pathways and biochemical

mechanisms of toxicity for Methyl 3,5-dichlorobenzoate are not readily available in the public

domain. However, related compounds such as dichlorobenzenes are known to be metabolized

by cytochrome P-450 enzymes, which can lead to the formation of reactive metabolites that

cause cellular damage, particularly in the liver. It is prudent to assume that Methyl 3,5-
dichlorobenzoate may have similar metabolic activation pathways.

Experimental Protocols for Safe Handling
Adherence to the following protocols is essential for the safe handling of Methyl 3,5-
dichlorobenzoate in a research environment.

Personal Protective Equipment (PPE) Selection Protocol
This protocol outlines the steps for selecting appropriate PPE. A visual representation of this

workflow is provided in the diagram below.

Hazard Assessment: Before handling, review the Safety Data Sheet (SDS) and this guide to

understand the hazards (Acute Oral Toxicity, potential skin/eye/respiratory irritant).

Eye and Face Protection:
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Minimum Requirement: ANSI-approved safety glasses with side shields.

Increased Risk (e.g., risk of splashing, handling large quantities): Chemical safety

goggles.

Full Protection: A face shield worn in conjunction with safety goggles is required when

there is a significant risk of splashing or aerosolization.

Skin and Body Protection:

A standard laboratory coat, fully fastened, is mandatory.

Ensure legs are covered (no shorts or skirts) and wear closed-toe shoes.

For tasks with a high risk of splashes, a chemically resistant apron over the lab coat is

required.

Hand Protection:

Select chemically resistant gloves. Nitrile gloves are commonly used for incidental contact.

Consult the glove manufacturer's compatibility chart for breakthrough times, especially if

prolonged contact or immersion is anticipated.

If the phrase "fatal in contact with skin" (H310) is indicated for a substance being used,

wearing two pairs of nitrile gloves is a recommended precaution.[9]

Inspect gloves for any signs of degradation or punctures before each use.

Change gloves immediately if they become contaminated, and at regular intervals (e.g.,

every two hours) during extended procedures.[10]

Respiratory Protection:

All handling of Methyl 3,5-dichlorobenzoate powder must be conducted within a certified

chemical fume hood to prevent inhalation of dust.
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If a fume hood is not available or its performance is inadequate, a NIOSH-approved

respirator with an appropriate particulate filter must be used. A full respiratory protection

program, including fit testing, is required in such cases.
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Figure 1: PPE Selection Workflow for Methyl 3,5-dichlorobenzoate
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Figure 1: PPE Selection Workflow for Methyl 3,5-dichlorobenzoate
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Weighing and Handling Protocol for Toxic Solids
This protocol provides a step-by-step method for safely weighing and handling solid Methyl
3,5-dichlorobenzoate.

Preparation:

Designate a specific work area within a chemical fume hood for handling the powder.[9]

[10]

Cover the work surface with disposable, absorbent bench paper.[11]

Assemble all necessary equipment (spatulas, weigh paper/boats, containers, solvent for

dissolution) within the fume hood before starting. Use disposable items where possible.[9]

Weighing Procedure:

To minimize contamination of the balance, do not place the balance inside the fume hood

unless it is a dedicated, enclosed balance.

Method A (Preferred):

1. Tare an empty, sealed container on the balance located outside the fume hood.[9]

2. Transfer the tared container to the fume hood.

3. Carefully add the Methyl 3,5-dichlorobenzoate powder to the container. Keep the

container closed as much as possible.[9][11]

4. Securely close the container and move it back to the balance to obtain the final weight.

[9]

5. Return the container to the fume hood for any further manipulations (e.g., dissolution).

[9]

Method B (Enclosed Balance): If using a balance with an enclosure or a dedicated

balance inside the hood, perform all weighing operations within the enclosure/hood.
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Manipulation and Dissolution:

Conduct all manipulations of the dry powder (e.g., adding it to a reaction vessel, preparing

a solution) inside the fume hood.

When preparing a solution, add the solvent to the solid slowly to avoid aerosolizing the

powder.

Decontamination and Cleanup:

After handling is complete, decontaminate the designated work area and any non-

disposable equipment.

Wipe all surfaces with a cloth wetted with a suitable solvent in which the powder is soluble,

followed by a standard cleaning agent.[9] Do not dry sweep, as this can generate dust.[9]

Dispose of all contaminated disposable items (bench paper, gloves, weigh paper) in a

clearly labeled hazardous waste container.

Emergency Procedures
First Aid Measures

If Swallowed: Immediately call a POISON CENTER or doctor/physician.[8] Rinse mouth. Do

NOT induce vomiting. Never give anything by mouth to an unconscious person.

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.

In Case of Skin Contact: Immediately wash off with soap and plenty of water. Remove

contaminated clothing and wash it before reuse. If skin irritation occurs, get medical

advice/attention.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

Spill Response Protocol
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This protocol outlines the steps for responding to a spill of Methyl 3,5-dichlorobenzoate. A

visual workflow is provided in the diagram below.

Initial Response & Assessment:

Alert personnel in the immediate area and evacuate if necessary.

If the spill is large, poses a significant inhalation risk, or you are not trained to handle it,

evacuate the area, close the doors, and contact your institution's emergency response

team.

Containment (for trained personnel with proper PPE):

Ensure you are wearing the appropriate PPE as outlined in section 3.1.

Prevent the powder from spreading. Do not use a dry brush or create dust clouds.

Cleanup Procedure:

Method 1: Wet Wiping. Gently cover the spill with a cloth or paper towels wetted with a

suitable solvent (e.g., methanol, acetone) to avoid raising dust. Carefully wipe up the

material, working from the outside in.

Method 2: Absorbent for Solids. Cover the spill with an inert absorbent material like

vermiculite or sand.[12]

Carefully scoop the mixture into a designated, leak-proof hazardous waste container.[13]

Avoid generating dust during this process.

Final Decontamination:

Clean the spill area thoroughly with a cloth wetted with a solvent, followed by soap and

water.[13]

If the spill was highly toxic, collect the rinse water for disposal as hazardous waste.[13]

Waste Disposal:
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Label the waste container clearly with "Hazardous Waste" and the chemical name.

Dispose of the waste according to your institution's hazardous waste management

guidelines.

Reporting and Restocking:

Report the incident to your supervisor or lab safety officer.

Restock any spill kit supplies that were used.[13]
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Figure 2: Spill Response Workflow for Methyl 3,5-dichlorobenzoate
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Figure 2: Spill Response Workflow for Methyl 3,5-dichlorobenzoate
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Storage and Incompatibility
Storage: Store in a cool, dry, and well-ventilated area. Keep the container tightly closed and

store locked up, accessible only to authorized personnel.

Incompatible Materials: Avoid contact with strong oxidizing agents. While data for this

specific compound is limited, similar benzoate esters may react with strong bases and

reducing agents.

Disposal Considerations
All waste containing Methyl 3,5-dichlorobenzoate, including contaminated materials and rinse

water from decontamination, must be treated as hazardous waste. Dispose of waste in clearly

labeled, sealed containers in accordance with local, state, and federal regulations. Do not

dispose of this chemical down the drain.

This technical guide is intended to provide comprehensive safety information. Always consult

your institution's specific safety protocols and the most recent Safety Data Sheet from the

supplier before working with Methyl 3,5-dichlorobenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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